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Compound of Interest

Compound Name: Rivulobirin B

Cat. No.: B562184 Get Quote

A comprehensive review of the available scientific literature reveals a significant gap in the

knowledge surrounding the bioactivity of Rivulobirin B, a rare dicoumarin of natural origin. To

date, no studies have been published detailing the biological effects of either natural or

synthetically produced Rivulobirin B. Furthermore, the total synthesis of this compound has

not yet been reported, precluding any comparative analysis of the bioactivity between its

natural and synthetic forms.

Rivulobirin B is a natural product that has been isolated from the roots of Heracleum rapula

Franch. and Pleurospermum rivulorum. Its chemical identity is established with the molecular

formula C₂₃H₁₂O₉ and a molecular weight of 432.34 g/mol . While the genera Heracleum and

Pleurospermum are known to be rich sources of various coumarins and furanocoumarins with a

wide spectrum of biological activities—including antimicrobial, anti-inflammatory, and antiviral

properties—specific data for Rivulobirin B remains elusive.

The original scientific article documenting the isolation of Rivulobirin B, "Bicoumarins from

Pleurospermum rivulorum" by Xiao Y.Q. et al., published in Phytochemistry in 1997, focuses on

the structural elucidation of this and other related compounds. A thorough review of publicly

available scientific databases and chemical catalogs indicates that while Rivulobirin B is

available as a research chemical, its biological activity is consistently marked as "Not data

available." One commercial source vaguely suggests potential antiviral activity, stating it "stifles

viral duplication, yielding diminishment of viral burde[n]"; however, this claim is not

substantiated by any peer-reviewed research and should be treated with caution.
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The absence of a reported total synthesis for Rivulobirin B is a critical missing piece for the

comparison requested by the scientific community. A synthetic route would not only confirm the

structure of the natural product but also provide a scalable source of the compound for in-depth

biological evaluation. Such studies would be essential to determine its mechanism of action

and potential therapeutic applications.

Future Outlook
The current state of knowledge presents a clear opportunity for further research. The synthesis

of Rivulobirin B would be a significant achievement in natural product chemistry. Following a

successful synthesis, comparative studies investigating the bioactivity of the synthetic versus

the natural compound would be of paramount importance. These studies should employ a

battery of assays to screen for a wide range of potential biological activities, including but not

limited to, antiviral, antimicrobial, anti-inflammatory, and cytotoxic effects.

Until such research is conducted and published, any discussion on the comparative bioactivity

of synthetic versus natural Rivulobirin B remains purely speculative. The scientific community

awaits the essential experimental data that will illuminate the potential of this rare natural

product.

Experimental Pathways Forward
For researchers interested in exploring the bioactivity of Rivulobirin B, the following

experimental workflow is proposed. This workflow outlines the necessary steps from acquiring

the natural compound to conducting initial biological screening.
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Figure 1. Proposed experimental workflow for the investigation of Rivulobirin B's bioactivity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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